Cas no 1147403-03-9 (Vildagliptin β-D-Glucuronide)

• Product Name: Vildagliptin β-D-Glucuronide
• CAS No: 1147403-03-9
• MF: C₂₃H₃₃N₃O₈
• MW: 479.523426771164
• CID: 1062059
• PubChem ID: 71752941
• Update Time: 2025-04-20

Vildagliptin β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Vildagliptin
• Vildagliptin β-D-Glu
• (2S,3S,4S,5R,6S)-6-[[(5S,7R)-3-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-1-adamantyl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• CID 71752941
• 1147403-03-9
• (2S,3S,4S,5R,6S)-6-{[(5R,7S)-3-({2-[(2S)-2-Cyanopyrrolidin-1-yl]-2-oxoethyl}amino)tricyclo[3.3.1.1~3,7~]decan-1-yl]oxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
• Vildagliptin beta-D-Glucuronide Sodium Salt
• Vildagliptin-glucuronide
• VILDAGLIPTIN BETA-D-GLUCURONIDE
• DTXSID00858563
• Vildagliptin ?-D-Glucuronide
• Vildagliptin β-D-Glucuronide

• Inchi： 1S/C23H33N3O8/c24-9-14-2-1-3-26(14)15(27)10-25-22-5-12-4-13(6-22)8-23(7-12,11-22)34-21-18(30)16(28)17(29)19(33-21)20(31)32/h12-14,16-19,21,25,28-30H,1-8,10-11H2,(H,31,32)/t12-,13+,14-,16-,17-,18+,19-,21-,22?,23?/m0/s1
• InChI Key： PSIDBGKCTWXOHS-BADMEQAASA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)C12C[C@@H]3C[C@H](C1)CC(C3)(C2)NCC(N1CCC[C@H]1C#N)=O

Computed Properties

• Exact Mass: 479.22700
• Monoisotopic Mass: 479.22676502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 770.3±60.0 °C at 760 mmHg
• Flash Point: 419.7±32.9 °C
• PSA: 172.58000
• LogP: -0.58042
• Vapor Pressure: 0.0±6.0 mmHg at 25°C

Vildagliptin β-D-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives